N-(3-chloro-4-methoxyphenyl)-6-methylpyrimidin-4-amine hydrochloride

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-6-methylpyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C12H12ClN3O.ClH/c1-8-5-12(15-7-14-8)16-9-3-4-11(17-2)10(13)6-9;/h3-7H,1-2H3,(H,14,15,16);1H
• InChI Key: JMAJRZUBONSQMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)NC2=CC(=C(C=C2)OC)Cl.Cl
• Molecular Formula: C12H13Cl2N3O
• Molecular Weight: 286.15 g/mol

Description

Synthesis Analysis

The synthesis of related pyrimidin-amine derivatives involves cyclization reactions, nucleophilic substitutions, and specific conditions to achieve the desired product. For instance, Chhabria et al. (2007) described the synthesis of 5-ethoxycarbonyl-6-isopropylamino-4-(substitutedphenyl)aminopyrimidines, which involves cyclization of N-[2-ethoxycarbonyl-2-cyano-1-(isopropylamino)vinyl] formamidine in the presence of dry HCl in dioxane followed by nucleophilic substitution (Chhabria et al., 2007).

Molecular Structure Analysis

The molecular structure of pyrimidin-amine derivatives has been extensively analyzed using experimental (FT-IR, FT-Raman, and NMR) and theoretical (DFT) techniques. Aayisha et al. (2019) investigated the molecular structure of a related compound, revealing the coherence between theoretical and experimental values for bond lengths and vibrational frequencies, which suggests a similar approach could elucidate the structure of N-(3-chloro-4-methoxyphenyl)-6-methylpyrimidin-4-amine hydrochloride (Aayisha et al., 2019).

Chemical Reactions and Properties

Related compounds have been shown to engage in a variety of chemical reactions, including nucleophilic substitutions and the formation of Schiff bases through reactions with primary and heterocyclic amines. Farouk et al. (2021) discussed the chemical reactivity of a similar pyrimidin-amine derivative towards different primary amines, yielding Schiff bases, which suggests a pathway for further derivatization of N-(3-chloro-4-methoxyphenyl)-6-methylpyrimidin-4-amine hydrochloride (Farouk et al., 2021).

Scientific Research Applications

Molecular Structure and Docking Studies

Research involving compounds with structural similarities to N-(3-chloro-4-methoxyphenyl)-6-methylpyrimidin-4-amine hydrochloride focuses on understanding molecular configurations and potential biological activities. For instance, studies involving Density Functional Theory (DFT), molecular docking, and experimental techniques like FT-IR, FT-Raman, and NMR aim to elucidate the molecular structure, stability, and potential biological targets of such compounds. These methods provide a foundation for predicting how N-(3-chloro-4-methoxyphenyl)-6-methylpyrimidin-4-amine hydrochloride might interact with biological receptors, suggesting its utility in drug design and discovery processes (Aayisha et al., 2019).

Synthesis and Antiviral Activity

The synthesis of pyrimidine derivatives and their evaluation for antiviral activity is another area of research that highlights the potential applications of related compounds. Studies focus on synthesizing novel pyrimidine analogs and assessing their efficacy against various viral pathogens, providing a template for exploring the antiviral potential of N-(3-chloro-4-methoxyphenyl)-6-methylpyrimidin-4-amine hydrochloride (Hocková et al., 2003).

Antimicrobial and Anticoccidial Properties

Research on pyrimidine derivatives also extends to their antimicrobial and anticoccidial activities. The synthesis of compounds with structural similarities to N-(3-chloro-4-methoxyphenyl)-6-methylpyrimidin-4-amine hydrochloride and their subsequent evaluation for antimicrobial efficacy suggest potential applications in treating microbial infections and coccidiosis, a parasitic disease in poultry (Georgiadis, 1976).